Cas no 946265-72-1 (N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methylpropanamide)

• Product Name: N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methylpropanamide
• CAS No: 946265-72-1
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• CID: 5513314
• Update Time: 2025-08-04

N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[1-(2-furanylcarbonyl)-1,2,3,4-tetrahydro-7-quinolinyl]-2-methyl-
• N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methylpropanamide

• Inchi： 1S/C18H20N2O3/c1-12(2)17(21)19-14-8-7-13-5-3-9-20(15(13)11-14)18(22)16-6-4-10-23-16/h4,6-8,10-12H,3,5,9H2,1-2H3,(H,19,21)
• InChI Key： NEUXMTAHJYXELH-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C1=CC=CO1)=O)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methylpropanamide

Compound CAS No. 946265-72-1: N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methylpropanamide

The compound with CAS No. 946265-72-1, known as N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methylpropanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a tetrahydroquinoline backbone with a furan-derived carbonyl group and a methylpropanamide substituent. The combination of these functional groups imparts distinctive chemical properties that make it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. Researchers have found that the tetrahydroquinoline moiety enhances the molecule's ability to interact with biological membranes, making it an ideal candidate for targeted drug delivery. Additionally, the furan-derived carbonyl group contributes to the molecule's stability and solubility in various solvents, which are critical factors in pharmaceutical applications.

In the realm of materials science, this compound has shown remarkable potential as a precursor for the synthesis of advanced polymers. The methylpropanamide group facilitates polymerization reactions under mild conditions, leading to the formation of high-performance materials with excellent thermal and mechanical properties. These materials have been proposed for use in aerospace applications due to their lightweight and high-strength characteristics.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the tetrahydroquinoline ring system through a Diels-Alder reaction followed by subsequent functionalization steps to introduce the furan-derived carbonyl and methylpropanamide groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol in the synthesis process.

Moreover, computational studies using density functional theory (DFT) have provided valuable insights into the electronic structure and reactivity of this compound. These studies have revealed that the molecule exhibits unique electronic properties due to its conjugated system, which could be exploited in the development of new electronic materials such as organic semiconductors.

In conclusion, the compound with CAS No. 946265-72-1, or N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methylpropanamide, represents a significant advancement in modern organic chemistry. Its versatile structure and promising properties make it a valuable asset in both pharmaceutical and materials science research. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in shaping future technologies.